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Audience: Researchers, scientists, and drug development professionals.

These notes provide a detailed overview and experimental protocols for the measurement of

¹⁴⁴Sm(α,n) reaction cross-sections, a critical parameter in nuclear astrophysics and for various

applications in nuclear medicine and material science. The primary method detailed is the

activation technique, which is a widely used and effective approach for such measurements.

Introduction
The ¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction is of significant interest for understanding the astrophysical p-

process, which is responsible for the nucleosynthesis of certain proton-rich isotopes.[1][2]

Accurate cross-section data for this reaction are essential for validating and refining nuclear

reaction models. The activation method provides a robust means to experimentally determine

these cross-sections. This technique involves irradiating a ¹⁴⁴Sm target with an alpha particle

beam and subsequently measuring the radioactivity of the ¹⁴⁷Gd product nucleus.

Experimental Methodology: The Activation
Technique
The activation method is a well-established experimental technique for measuring nuclear

reaction cross-sections.[1][2][3] The general workflow involves target preparation, irradiation

with a particle beam, and measurement of the induced radioactivity.
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Caption: Workflow for the activation method to measure ¹⁴⁴Sm(α,n) cross-sections.

Detailed Experimental Protocols
Material: Start with isotopically enriched ¹⁴⁴Sm₂O₃ powder. The high natural abundance of

¹⁴⁴Sm (3.07%) can also be considered, though enriched targets are preferred to minimize

interfering reactions.[2]

Backing Foil: Prepare a high-purity, thin backing foil, typically made of aluminum (Al) or

nickel (Ni).[4] The backing should be thick enough to stop the recoiling product nuclei.

Deposition: Use a molecular deposition technique to create a thin, uniform layer of ¹⁴⁴Sm₂O₃

on the backing foil. The target thickness typically ranges from 100 to 350 µg/cm².[5]

Covering Layer: A thin layer of aluminum may be evaporated onto the samarium-oxide layer

to protect the target during bombardment.[4]

Thickness Measurement: Accurately determine the thickness and uniformity of the ¹⁴⁴Sm

layer. This can be achieved through methods such as:

Alpha Particle Energy Loss: Measure the energy loss of alpha particles from a calibrated

triple-alpha source (e.g., ²³⁹Pu, ²⁴¹Am, ²⁴⁴Cm) as they pass through the target.[6]

Rutherford Backscattering Spectrometry (RBS): This technique can provide precise

measurements of the target's thickness and composition.[4]

Accelerator: Utilize a cyclotron or other suitable accelerator to produce a stable alpha

particle beam of the desired energy.[1][2][3]

Stacked-Foil Technique: To measure the cross-section at multiple energies simultaneously,

employ the stacked-foil activation technique.[6][7]

Assemble a stack consisting of multiple ¹⁴⁴Sm targets interleaved with degrader foils (e.g.,

aluminum). The degrader foils reduce the energy of the alpha beam as it passes through

the stack.

Monitor foils (e.g., copper) with well-known reaction cross-sections should be included in

the stack to accurately determine the beam flux at each target.[8]
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Irradiation Chamber: Mount the target stack in an irradiation chamber. The chamber should

be equipped with a system to measure the beam current, such as a Faraday cup.

Irradiation Parameters:

Beam Energy: The alpha-energy range for studying the ¹⁴⁴Sm(α,n) reaction is typically

between 13 and 20 MeV.[1][2][3]

Beam Current: A typical beam current is around 1 µA.[3]

Irradiation Time: The duration of the irradiation depends on the expected cross-section

and the half-life of the product nucleus (¹⁴⁷Gd, T₁/₂ = 38.06 h).[2] Irradiations can last for

several hours.

Cooling: After irradiation, allow the target to "cool" for a period to let short-lived, interfering

radioisotopes decay.

Detector: Use a high-purity germanium (HPGe) detector for gamma-ray spectroscopy.[1][2]

[3][9] HPGe detectors offer excellent energy resolution, which is crucial for identifying the

characteristic gamma-rays of ¹⁴⁷Gd.

Detector Calibration:

Energy Calibration: Calibrate the detector's energy response using standard radioactive

sources with well-known gamma-ray energies (e.g., ¹⁵²Eu).[10]

Efficiency Calibration: Determine the detector's efficiency as a function of gamma-ray

energy using calibrated standard sources in the same geometry as the irradiated targets.

[10][11]

Measurement:

Place the irradiated target at a well-defined distance from the HPGe detector.

Acquire a gamma-ray spectrum for a sufficient duration to obtain good statistics for the

peaks of interest. The counting time can be several hours.[3]
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Data Acquisition: Use a multichannel analyzer and associated software to collect and store

the gamma-ray spectra.[12][13]

Spectrum Analysis:

Identify the characteristic gamma-ray peaks from the decay of ¹⁴⁷Gd in the acquired

spectrum.

Determine the net peak area (total counts minus background) for each identified gamma-

ray peak.

Activity Calculation: Calculate the activity of ¹⁴⁷Gd at the end of the bombardment using the

net peak areas, detector efficiency, gamma-ray emission probabilities, and counting time.

Cross-Section Determination: The reaction cross-section (σ) is calculated using the following

formula: σ = (A * λ) / (N_t * Φ * (1 - e^(-λ * t_irr))) where:

A is the activity of ¹⁴⁷Gd at the end of irradiation.

λ is the decay constant of ¹⁴⁷Gd.

N_t is the number of target nuclei per unit area.

Φ is the alpha particle flux (beam current).

t_irr is the duration of the irradiation.

Quantitative Data
The following table summarizes the experimentally measured cross-sections for the

¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction at various alpha particle energies.
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Effective Alpha Energy
(MeV)

Measured Cross-Section
(mb)

Uncertainty (mb)

13.0 0.8 ± 0.1

14.0 4.8 ± 0.5

15.0 18.0 ± 1.8

16.0 50.1 ± 5.0

17.0 111.4 ± 11.2

18.0 200.0 ± 20.0

19.0 305.0 ± 31.0

20.0 402.0 ± 40.0

Data sourced from Gyürky et al. (2023).[3]

Summary and Conclusion
The activation method, coupled with high-resolution gamma-ray spectrometry, is a powerful

and reliable technique for measuring the cross-sections of the ¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction.

Adherence to the detailed protocols outlined in these notes is crucial for obtaining accurate and

reproducible results. This data is vital for advancing our understanding of nuclear astrophysics

and for various practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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